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Compound of Interest

2,4,7-Trimethyl-1H-indole-3-
Compound Name:

carbaldehyde
CAS No.: 883547-98-6
Cat. No.: B1308988

Get Quote

Introduction & Chemical Context

2,4,7-trimethyl-1H-indole-3-carbaldehyde (CAS: 883547-98-6) is a highly functionalized
indole derivative. Within drug discovery, this scaffold serves as a critical pharmacophore,
particularly in the development of tubulin polymerization inhibitors and kinase modulators. The
specific substitution pattern—methyl groups at the 2, 4, and 7 positions—imparts unique steric
and electronic properties that distinguish it from the more common indole-3-carbaldehyde.

Physicochemical Profile[1][2][3]1[4]1[51[6][71[8][9][10]
e Molecular Formula:

¢ Molecular Weight: 187.24 g/mol

¢ LogP (Predicted): ~3.2 (High lipophilicity due to trimethylation)

e Solubility: Low in water; High in DMSO, Methanol, Acetonitrile.
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o Key Reactivity: The C3-aldehyde is susceptible to oxidation (to carboxylic acid) and Schiff
base formation. The C2-methyl group sterically hinders nucleophilic attack at the C2 position
but stabilizes the indole core.

Analytical Challenges

o Oxidative Instability: The aldehyde moiety can oxidize to 2,4,7-trimethyl-1H-indole-3-
carboxylic acid during sample processing.

e |someric Separation: Differentiating this specific isomer from other trimethyl-indole-3-
carbaldehydes (e.g., 2,5,7-trimethyl) requires high-resolution chromatography.

o Matrix Interference: In biological matrices (plasma/microsomes), the compound's high
lipophilicity leads to strong protein binding.

Method Development Strategy
Chromatographic Mode Selection

Given the predicted LogP of >3.0, Reverse Phase Chromatography (RPC) is the primary
choice.

» Stationary Phase: A C18 column is standard. However, a Phenyl-Hexyl column is
recommended for superior selectivity if separating structural isomers, as the

interactions with the indole core provide an orthogonal separation mechanism to pure
hydrophobicity.

» Mobile Phase: Acidic pH (0.1% Formic Acid) is required to suppress the ionization of residual
silanols and improve peak shape. The indole nitrogen is not basic enough (pKa < -2) to be
protonated under standard LC conditions, but the acidic environment prevents aldehyde
hydration.

Detection Strategy

e UV/Vis: The indole chromophore absorbs strongly at 280 nm and 254 nm.

» Mass Spectrometry: The molecule ionizes well in Positive Electrospray lonization (ESI+)
mode, forming the
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ion at m/z 188.2.

Protocol 1: HPLC-UV Purity Assessment

For Quality Control (QC) of synthesized material or raw material inspection.

Reagents and Equipment

 Instrument: HPLC system with Diode Array Detector (DAD).

e Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 pum) or equivalent.

e Solvents: HPLC-grade Acetonitrile (ACN) and Water with 0.1% Trifluoroacetic Acid (TFA).

Chromatographic Conditions

Parameter Setting
Flow Rate 1.0 mL/min
Column Temp 30°C
Injection Volume 5-10 uL

Detection UV at 285 nm (Reference: 360 nm)
Run Time 15 minutes
Gradient Table:
. . % Buffer A (0.1% TFA in % Buffer B (0.1% TFA in
Time (min)
Water) ACN)
0.0 920 10
10.0 10 90
12.0 10 90
12.1 90 10
| 15.0 90| 10|
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System Suitability Criteria

e Tailing Factor:
e Theoretical Plates:
e Precision (RSD):
for 5 replicate injections of standard.

Protocol 2: LC-MS/MS Bioanalysis (PK Studies)

For quantification in plasma or microsomal incubations.

Mass Spectrometry Parameters (ESI+)

The method uses Multiple Reaction Monitoring (MRM) for high sensitivity.
e Source: ESI Positive

e Capillary Voltage: 3.5 kV

e Desolvation Temp: 400°C

MRM Transitions: | Analyte | Precursor (

) | Product (

) | Collision Energy (eV) | Rationale | | :--- | :--- | :---| :--- | :--- | | Target | 188.1 | 170.1 | 15 | Loss
of

(aldehyde instability) | | Target (Quant) | 188.1 | 158.1 | 25 | Loss of

(Aldehyde cleavage) | | Target (Qual) | 188.1 | 144.1 | 35 | Ring fragmentation/Methyl loss | | IS
(e.g., Indole-D5) | 123.1 | 80.1 | 20 | Standard Indole transition |

Sample Preparation (Protein Precipitation)

e Aliquot: Transfer 50 pL of plasma into a 1.5 mL tube.

o Spike: Add 10 pL of Internal Standard (I1S) solution.
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Precipitate: Add 200 pL of ice-cold Acetonitrile containing 0.1% Formic Acid.

Vortex: Mix vigorously for 30 seconds.

Centrifuge: 10,000 x g for 10 minutes at 4°C.

Transfer: Move supernatant to an HPLC vial. Note: Do not dry down and reconstitute if
possible, to avoid aldehyde oxidation during evaporation.

Visualizations
Analytical Workflow Logic

This diagram illustrates the decision matrix for selecting the appropriate protocol based on the
sample type.
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Figure 1: Decision tree for selecting the appropriate analytical workflow based on sample

origin.

MS/MS Fragmentation Pathway

Understanding the fragmentation is crucial for validating the MRM transitions.
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Figure 2: Proposed ESI+ fragmentation pathway for 2,4,7-trimethyl-1H-indole-3-
carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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